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Compound of Interest

Compound Name: Tesirine intermediate-1

Cat. No.: B8262525 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tesirine intermediate-1 is a key precursor in the synthesis of Tesirine (SG3249), a potent

pyrrolobenzodiazepine (PBD) dimer cytotoxic payload used in the development of antibody-

drug conjugates (ADCs).[1] PBD dimers function as DNA cross-linking agents, exhibiting strong

cytotoxic activity against cancer cells.[2] Given the potent nature of the final compound, this

intermediate should be handled with extreme care, employing appropriate safety measures to

prevent exposure. These notes provide essential information and protocols for the safe

handling, storage, and disposal of Tesirine intermediate-1.

Physicochemical Properties
Quantitative data for Tesirine intermediate-1 is summarized below. This information is critical

for accurate experimental planning and safety assessments.
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Property Value Source

Molecular Weight 580.86 g/mol [1]

Chemical Formula C₂₈H₄₈N₂O₇Si [1]

Appearance Solid (Assumed) General

Solubility
Soluble in organic solvents like

DMSO
[3]

Storage and Stability
Proper storage is crucial to maintain the integrity of Tesirine intermediate-1. The following

storage conditions have been specified by suppliers:

Condition Duration Source

-80°C, under nitrogen, protect

from light
6 Months [1]

-20°C, under nitrogen, protect

from light
1 Month [1]

Health and Safety Information
While a specific Safety Data Sheet (SDS) for Tesirine intermediate-1 is not publicly available,

its role as a precursor to a highly cytotoxic PBD dimer necessitates that it be handled as a

hazardous compound. PBDs are potent molecules, and exposure should be minimized.[4]

General Hazards:

Toxicity: Assumed to be toxic. The final product, Tesirine, is a potent cytotoxic agent.

Irritation: May cause skin and eye irritation upon direct contact.

Sensitization: Potential for respiratory or skin sensitization.
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Personal Protective Equipment (PPE): A comprehensive set of PPE is mandatory when

handling this compound to prevent exposure.[5][6]

Equipment Specification

Gloves
Two pairs of nitrile gloves.[5] Change

immediately if contaminated.

Eye Protection
ANSI-compliant safety goggles or a face shield.

[7]

Lab Coat
Disposable, fluid-resistant gown with long

sleeves.[8]

Respiratory
A respirator (e.g., N95) should be used,

especially when handling powders.[8]

Work Area

All work should be conducted in a certified

chemical fume hood or biological safety cabinet.

[5][7]

Experimental Protocols
The following protocols provide a general framework for handling and using Tesirine
intermediate-1. Researchers should adapt these protocols to their specific experimental needs

while adhering to all safety precautions.

Protocol: Reconstitution of Tesirine Intermediate-1
This protocol outlines the procedure for preparing a stock solution from a solid sample.

Materials:

Tesirine intermediate-1 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO) or other suitable solvent

Sterile, amber glass vials with screw caps

Calibrated micropipettes and sterile, filtered tips
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Vortex mixer

Analytical balance

Procedure:

Equilibrate the vial containing solid Tesirine intermediate-1 to room temperature before

opening to prevent moisture condensation.

Perform all operations within a certified chemical fume hood.

Carefully weigh the desired amount of the compound into a new sterile, amber vial.

Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the vial to

achieve the desired stock concentration.

Securely cap the vial.

Gently vortex the solution until the solid is completely dissolved.

Clearly label the vial with the compound name, concentration, solvent, and date of

preparation.

Store the stock solution according to the stability data provided in Section 3.

Protocol: Spill Cleanup and Decontamination
Immediate and proper cleanup of any spills is critical to prevent exposure and contamination.[9]

Materials:

Cytotoxic spill kit containing:

Absorbent pads or powder

Designated waste bags for cytotoxic waste

Forceps for handling contaminated materials
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Appropriate cleaning and decontamination solutions (e.g., 0.5% sodium hypochlorite

followed by water).[5]

Full PPE as described in Section 4.

Procedure for Small Spills (<5 mL):

Alert personnel in the immediate area.

Don the appropriate PPE from the spill kit.

Contain the spill by covering it with an absorbent pad.

Carefully collect the contaminated material using forceps and place it into the designated

cytotoxic waste bag.

Clean the spill area with a decontamination solution, followed by a water rinse.

Wipe the area dry with fresh absorbent pads.

Dispose of all contaminated materials (gloves, pads, etc.) in the cytotoxic waste bag.

Wash hands thoroughly with soap and water.

Procedure for Large Spills (>5 mL):

Evacuate the area immediately and restrict access.

Alert the institutional safety officer.

Follow established institutional procedures for large chemical spills. Cleanup should only be

performed by trained personnel.

Protocol: Waste Disposal
All waste generated from handling Tesirine intermediate-1 must be treated as hazardous

cytotoxic waste.[9]

Procedure:
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Segregate all waste contaminated with Tesirine intermediate-1 at the point of generation.

This includes:

Empty vials

Used pipette tips

Contaminated gloves, gowns, and absorbent pads

Excess solutions

Place all solid and liquid waste into clearly labeled, leak-proof, and puncture-resistant

containers designated for cytotoxic waste.

Containers should be color-coded and marked with a cytotoxic warning label.[9]

Do not mix cytotoxic waste with general laboratory waste.

Follow all institutional and local regulations for the final disposal of hazardous chemical

waste.

Visualizations
Experimental Workflow
The following diagram outlines the general workflow for handling Tesirine intermediate-1 from

receipt to disposal.
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Caption: General workflow for handling Tesirine intermediate-1.
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Mechanism of Action of Final ADC Product
Tesirine intermediate-1 is not biologically active. It is a building block for the Tesirine payload,

which is conjugated to an antibody. The resulting ADC exerts its cytotoxic effect through the

following pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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